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Compound of Interest

Compound Name:
N-Desmethylcarboxy Terbinafine-

d7

Cat. No.: B1140389 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

specialized compounds like N-Desmethylcarboxy Terbinafine-d7 is paramount for both

personal safety and maintaining the integrity of the substance. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

safe and effective use in a laboratory setting.

Personal Protective Equipment (PPE)
When handling N-Desmethylcarboxy Terbinafine-d7, a comprehensive approach to personal

protection is crucial. The following table summarizes the required PPE, drawing from safety

data for the parent compound, Terbinafine.[1][2][3]
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Protection Type Required Equipment Specifications and Remarks

Eye Protection
Safety glasses with side

shields or goggles.

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield may be necessary

if there is a risk of splashing or

aerosol generation.[1][2]

Hand Protection Chemical-resistant gloves.

Gloves must be inspected

before use and should satisfy

EU Directive 89/686/EEC and

the standard EN 374.[2]

Respiratory Protection
NIOSH/MSHA approved

respirator or an equivalent.

Use is recommended,

especially in situations where

dust or aerosols may be

generated or if exposure limits

are exceeded.[1][2][3]

Skin and Body Protection

Long-sleeved clothing, lab

coat, or chemical-resistant

apron.

Wear fire/flame resistant and

impervious clothing.[2]

Operational Plan: Step-by-Step Guidance
Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage Environment: Store the container in a cool, dry, and well-ventilated place, away from

heat and direct sunlight.[1] The compound should be kept in a tightly closed container.[1][4]

Inert Atmosphere: Due to the deuterated nature of the compound, it is susceptible to isotopic

exchange with atmospheric moisture.[5][6] For long-term storage, consider keeping the

compound under a dry, inert atmosphere such as argon or nitrogen in a desiccator.[5][6]

Light Sensitivity: Protect from light by storing in light-resistant containers.[3]

Handling and Use:
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Ventilation: Always handle the compound in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[2][3]

Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.

[2][4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

breaks.[1][3] Avoid contact with skin, eyes, and clothing.[1][2][4]

Spill Management: In case of a spill, evacuate unnecessary personnel. Use a vacuum

cleaner or moisten dust with water before collecting it with a shovel or broom.[1] Collect the

spilled material in a sealed container for disposal.[1][4]

Disposal Plan
Proper disposal of N-Desmethylcarboxy Terbinafine-d7 and any contaminated materials is

critical to prevent environmental contamination.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as a hazardous waste.[4]

Containerization: Collect waste material in suitable, closed containers that are properly

labeled.[4]

Disposal Method: Dispose of the waste at an approved waste disposal plant.[7] Do not allow

the substance to enter drains or water sources.[2][4]

Contaminated PPE: Dispose of contaminated clothing and equipment as bio-hazardous

waste.[3]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of N-
Desmethylcarboxy Terbinafine-d7 from receipt to disposal.
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Caption: Workflow for Safe Handling of N-Desmethylcarboxy Terbinafine-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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